Cas no 338397-50-5 (1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide)

• Product Name: 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide
• CAS No: 338397-50-5
• MF: C₁₃H₁₁ClF₃N₃O
• MW: 317.694152116776
• MDL: MFCD00231921
• CID: 5025686
• Update Time: 2025-05-05

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethyl-1H-pyrrole-2-carboxamide
• Bionet2_000717
• MLS000691920
• HMS1366A13
• HMS2648F10
• SMR000333951
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide

• MDL： MFCD00231921
• Inchi： 1S/C13H11ClF3N3O/c1-19(2)12(21)10-4-3-5-20(10)11-9(14)6-8(7-18-11)13(15,16)17/h3-7H,1-2H3
• InChI Key： FXGCTEDHBUBTKX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 2.9
• Topological Polar Surface Area: 38.1

Additional information on 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide

Introduction to 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 338397-50-5)

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide, identified by its CAS number 338397-50-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a chloro substituent, a trifluoromethyl group, and a pyrrole ring. These elements contribute to its complex reactivity and potential biological activity. The 3-Chloro-5-(trifluoromethyl)-2-pyridinyl moiety, in particular, is known for its ability to interact with various biological targets, which has made it a focal point in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The pyrrole carboxamide moiety in this compound suggests potential applications in modulating enzyme activity, particularly in areas such as inflammation, cancer, and neurodegenerative disorders. The presence of the trifluoromethyl group further enhances its pharmacological profile by increasing metabolic stability and lipophilicity, which are crucial factors for drug efficacy.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The combination of the pyridine and pyrrole rings provides a versatile platform for further chemical modification, allowing researchers to fine-tune its biological properties. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to improved binding affinity, reduced metabolic degradation, and enhanced cellular penetration. In the context of 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide, the trifluoromethyl group plays a pivotal role in these advantageous properties.

The compound's potential therapeutic applications have been explored in several preclinical studies. Researchers have investigated its interaction with various biological targets, including kinases and transcription factors that are implicated in cancer progression. The chloro substituent on the pyridine ring has been shown to enhance binding interactions with these targets, suggesting that this compound may exhibit potent inhibitory effects.

In addition to its role as an inhibitor, 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide has also been studied for its potential as an intermediate in the synthesis of more complex drug molecules. Its structural features make it an attractive building block for constructing novel therapeutic agents with tailored biological activities.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining regioselectivity. These efforts have resulted in efficient synthetic routes that are suitable for large-scale production.

The pharmacokinetic properties of 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide have been thoroughly evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic stability.

The potential side effects of this compound have also been carefully assessed through toxicological studies. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional studies are needed to fully characterize its safety profile.

The development of novel therapeutics often involves collaboration between academic researchers and industry scientists. 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide represents an excellent example of how such collaborations can lead to innovative drug candidates. Its unique structural features and promising biological activity make it a valuable asset in the ongoing effort to develop new treatments for various diseases.

In conclusion, 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 338397-50-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex molecular structure, combined with favorable pharmacokinetic properties and promising biological activity, makes it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of next-generation drugs.